Cas no 228401-47-6 (Benzenamine,2,4-dimethoxy-5-(trifluoromethyl)-)

• Product Name: Benzenamine,2,4-dimethoxy-5-(trifluoromethyl)-
• CAS No: 228401-47-6
• MF: C₉H₁₀F₃NO₂
• MW: 221.176413059235
• MDL: MFCD00119625
• CID: 252717
• PubChem ID: 2780003
• Update Time: 2025-04-19

Benzenamine,2,4-dimethoxy-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,4-dimethoxy-5-(trifluoromethyl)-
• 2,4-Dimethoxy-5-(trifluoromethyl)aniline
• AC1MCWTJ
• AC1Q4903
• AG-E-65833
• CTK4F0307
• SBB096101
• SureCN3278339
• DTXSID00381609
• MFCD00119625
• SCHEMBL3278339
• 228401-47-6
• 2,4-dimethoxy-5-(trifluoromethyl)aniline, AldrichCPR
• FT-0729623

• MDL： MFCD00119625
• Inchi： 1S/C9H10F3NO2/c1-14-7-4-8(15-2)6(13)3-5(7)9(10,11)12/h3-4H,13H2,1-2H3
• InChI Key： RCOAFFRLRHZLJG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CC=1OC)OC)N)(F)F

Computed Properties

• Exact Mass: 221.06636305g/mol
• Monoisotopic Mass: 221.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.276
• Melting Point: 78-80
• Boiling Point: 291.4 °C at 760 mmHg
• Flash Point: 130 °C

Benzenamine,2,4-dimethoxy-5-(trifluoromethyl)- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：